Cas no 941932-94-1 (N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide)

• Product Name: N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide
• CAS No: 941932-94-1
• MF: C₁₈H₁₉N₃O₄S
• MW: 373.426162958145
• CID: 5501600
• PubChem ID: 7685746
• Update Time: 2025-05-17

N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(1,1-dioxothiazinan-2-yl)benzoyl]amino]benzamide
• N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide
• F2781-0142
• AKOS024466180
• VU0498410-1
• N-(4-carbamoylphenyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide
• 941932-94-1

• Inchi： 1S/C18H19N3O4S/c19-17(22)13-3-7-15(8-4-13)20-18(23)14-5-9-16(10-6-14)21-11-1-2-12-26(21,24)25/h3-10H,1-2,11-12H2,(H2,19,22)(H,20,23)
• InChI Key： JKUXEDZLKOLYSE-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(C(NC2C=CC(C(N)=O)=CC=2)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 373.10962727g/mol
• Monoisotopic Mass: 373.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide

Introduction to N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide and Its Significance in Modern Chemical Biology

N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide, a compound with the CAS number 941932-94-1, represents a significant advancement in the field of chemical biology. This intricate molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound's synthesis and application in pharmaceutical research have opened new avenues for therapeutic intervention, particularly in the realm of enzyme inhibition and disease modulation.

The structural composition of N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide is characterized by a benzamide core linked to a thiazinane derivative. This configuration is not merely a concatenation of functional groups but a strategic arrangement that enhances its pharmacological profile. The presence of the carbamoyl group on the phenyl ring contributes to the molecule's solubility and interaction with biological targets, while the dioxo-thiazinane moiety introduces rigidity and specificity.

Recent studies have highlighted the compound's potential as an inhibitor of various enzymes implicated in metabolic disorders and inflammatory pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this class exhibit potent activity against Cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding is particularly relevant in the context of developing novel anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

The synthesis of N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the carbamoyl group is typically achieved through an amide coupling reaction, while the thiazinane ring is constructed via cyclization of appropriately substituted precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In terms of biological activity, the compound has shown remarkable efficacy in preclinical models. Notably, it has been observed to modulate the activity of kinesin family motor proteins, which are involved in intracellular transport and have been implicated in neurodegenerative diseases. The ability to interfere with these proteins suggests potential therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide are also worth mentioning. Studies indicate that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic therapeutic use. Additionally, its metabolic stability suggests that it can be administered repeatedly without significant degradation in vivo.

The compound's potential extends beyond its enzymatic inhibition capabilities. Recent research has explored its interaction with nucleic acids and its ability to influence gene expression. For example, studies have shown that it can inhibit the activity of certain RNA-binding proteins, which are crucial regulators of mRNA stability and translation. This dual functionality makes it a versatile tool for investigating cellular processes at multiple levels.

The development of N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental synthesis. This approach not only saves time but also enhances the likelihood of identifying compounds with high therapeutic potential.

In conclusion, N-(4-carbamoylphenyl)-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide (CAS no 941932-94-1) is a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its unique structure and promising biological activities position it as a valuable candidate for further development into novel therapeutics. As research continues to uncover new applications for this molecule, its importance in addressing complex diseases will undoubtedly grow.